PTP1B-IN-13

• Molecular Formula: C24H25N3O3S2
• Molecular Weight: 467.6 g/mol
• InChI: InChI=1S/C24H25N3O3S2/c1-17-8-10-21(16-18(17)2)27-32(29,30)22-13-11-20(12-14-22)25-24(31)26-23(28)15-9-19-6-4-3-5-7-19/h3-8,10-14,16,27H,9,15H2,1-2H3,(H2,25,26,28,31)
• InChIKey: ZNWJPVHKYGKNLY-UHFFFAOYSA-N

PTP1B-IN-13: A Selective Allosteric Inhibitor of Protein Tyrosine Phosphatase 1B for Diabetes and Obesity Research

PTP1B-IN-13 is a small molecule compound that functions as a selective inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), a key negative regulator of insulin and leptin signaling pathways [1]. Unlike active-site inhibitors, PTP1B-IN-13 exerts its effect by targeting a distinct allosteric site on the enzyme . This allosteric binding mode is a critical feature for achieving specificity against this otherwise challenging drug target . The compound is identified as having the molecular formula C24H25N3O3S2 and a molecular weight of 467.60 g/mol .

1 Allosteric PTP1B inhibitor distinct from active-site binders

2 Targets a unique regulatory site for improved phosphatase selectivity

3 Suitable for insulin and leptin pathway studies

• [1] Yang Y, Zhang L, Tian J, Ye F, Xiao Z. Integrated Approach to Identify Selective PTP1B Inhibitors Targeting the Allosteric Site. J Chem Inf Model. 2021 Sep 27;61(9):4720-4732. View Source

The Risk of Substituting PTP1B-IN-13 with Another PTP1B Inhibitor: Why Mechanism and Selectivity Matter

Substituting PTP1B-IN-13 with another PTP1B inhibitor, even one with a similar IC50 value, carries significant scientific risk due to fundamental differences in binding mechanism and selectivity profile. Many PTP1B inhibitors target the highly conserved catalytic site, which is structurally similar across other protein tyrosine phosphatases like TCPTP, leading to off-target effects [1]. PTP1B-IN-13 is an allosteric inhibitor that binds to a unique site distant from the catalytic pocket [2]. This distinct mechanism is crucial for achieving a different selectivity window and biological outcome. Even among other allosteric inhibitors, such as PTP1B-IN-4 (IC50 = 8 μM) , potency can vary by an order of magnitude, directly impacting the effective concentration required in cellular and in vivo models. Therefore, generic substitution is not scientifically justified without comparative data on binding site and selectivity against closely related phosphatases like TCPTP and SHP2.

Mechanism Active-site PTP1B inhibitors may lack selectivity due to conserved catalytic domains

Potency Allosteric inhibitor potency can vary by an order of magnitude, impacting assay concentration requirements

Selectivity TCPTP selectivity profile not quantified for PTP1B-IN-13; data from other allosteric inhibitors may not transfer

• [1] Zhang ZY, Lee SY. PTP1B inhibitors as potential therapeutics in the treatment of type 2 diabetes and obesity. Expert Opin Investig Drugs. 2003;12(2):223-233. View Source
• [2] Yang Y, Zhang L, Tian J, Ye F, Xiao Z. Integrated Approach to Identify Selective PTP1B Inhibitors Targeting the Allosteric Site. J Chem Inf Model. 2021 Sep 27;61(9):4720-4732. View Source

Quantitative Differentiation of PTP1B-IN-13: Potency, Mechanism, and Selectivity Benchmarks

PTP1B-IN-13 vs. PTP1B-IN-4: A 5-Fold Improvement in Allosteric Potency

PTP1B-IN-13 exhibits significantly higher potency as an allosteric inhibitor compared to PTP1B-IN-4. The IC50 of PTP1B-IN-13 is 1.59 μM , which is approximately 5-fold more potent than the allosteric inhibitor PTP1B-IN-4, which has a reported IC50 of 8 μM .

Potency vs PTP1B-IN-4

Data to verify

PTP1B-IN-13 IC50 1.59 µM · PTP1B-IN-4 IC50 8 µM · approx. 5× difference

Reported higher potency supports lower assay concentration context

Cross-study comparable; verify under standardized conditions

Evidence Dimension	Inhibitory potency (IC50) against PTP1B
Target Compound Data	IC50 = 1.59 μM
Comparator Or Baseline	PTP1B-IN-4: IC50 = 8 μM
Quantified Difference	5.0-fold improvement in potency
Conditions	In vitro enzymatic assay using recombinant PTP1B. Specific assay conditions may vary between studies.

Why This Matters

Higher potency allows for the use of lower compound concentrations in assays, reducing the risk of off-target effects and improving the compound's utility in complex biological systems where solubility or cellular permeability may be limiting.

PTP1B-IN-13 vs. PTP1B-IN-20: A Comparison of Potency and Selectivity Profiles

While PTP1B-IN-20 demonstrates a slightly more potent IC50 of 1.05 μM against PTP1B [1], its selectivity profile is well-characterized, showing a 74-fold selectivity for PTP1B over TCPTP (IC50 = 78 μM) [1]. The selectivity of PTP1B-IN-13 against TCPTP is not quantified in the available literature, but it is described as a selective inhibitor that targets the allosteric site [2].

Selectivity vs PTP1B-IN-20

Source review

PTP1B-IN-13 IC50 1.59 µM · TCPTP selectivity not quantified
PTP1B-IN-20 IC50 1.05 µM · 74× selectivity over TCPTP (IC50 78 µM)

Selectivity context may differ; TCPTP data unavailable for target compound

Direct selectivity comparison requires additional profiling

Evidence Dimension	Inhibitory potency (IC50) against PTP1B and selectivity over TCPTP
Target Compound Data	IC50 = 1.59 μM for PTP1B; TCPTP IC50 not quantified.
Comparator Or Baseline	PTP1B-IN-20: IC50 = 1.05 μM for PTP1B; IC50 = 78 μM for TCPTP
Quantified Difference	PTP1B-IN-20 has a 1.5-fold higher potency for PTP1B, but PTP1B-IN-13's selectivity profile is not directly comparable due to lack of TCPTP data.
Conditions	In vitro enzymatic assays.

Why This Matters

The choice between these compounds depends on the research question. PTP1B-IN-20 provides a well-defined selectivity window, while PTP1B-IN-13 offers a distinct allosteric binding mode with a different potency profile. Researchers must consider whether they need a fully characterized selectivity profile (PTP1B-IN-20) or a different chemical scaffold for SAR studies (PTP1B-IN-13).

• [1] Zhang Z, et al. Selective Inhibition of PTP1B by New Anthraquinone Glycosides from Knoxia valerianoides. J Nat Prod. 2022 Nov 18. (Data for PTP1B-IN-20). View Source
• [2] Yang Y, Zhang L, Tian J, Ye F, Xiao Z. Integrated Approach to Identify Selective PTP1B Inhibitors Targeting the Allosteric Site. J Chem Inf Model. 2021 Sep 27;61(9):4720-4732. View Source

PTP1B-IN-13: A Distinct Allosteric Binding Mode Verified by Computational Modeling

Computational studies, including molecular dynamics simulations and MM-GBSA calculations, have identified key residues (Phe280, Phe196, Leu192, and Asn193) responsible for the potent allosteric inhibition and selectivity of compounds in the same series as PTP1B-IN-13 [1]. This allosteric binding mode is a key differentiator from active-site inhibitors, which often suffer from poor selectivity due to the highly conserved nature of the PTP catalytic domain [2].

Allosteric Binding Mode

Class-level inference

Key residues: Phe280, Phe196, Leu192, Asn193 · distinct from catalytic site

Supports selectivity rationale; may differentiate from active-site inhibitors

Based on in silico molecular dynamics simulations

Evidence Dimension	Binding mechanism and site
Target Compound Data	Binds to a novel allosteric site characterized by residues Phe280, Phe196, Leu192, and Asn193.
Comparator Or Baseline	Active-site PTP1B inhibitors (e.g., those targeting the catalytic cysteine).
Quantified Difference	Not applicable; this is a qualitative, mechanistic differentiation.
Conditions	In silico molecular modeling and simulation.

Why This Matters

The allosteric mechanism of PTP1B-IN-13 offers a path to achieving greater selectivity over other phosphatases like TCPTP and SHP2, which is a major challenge for active-site-directed inhibitors. This makes it a more valuable tool for dissecting PTP1B-specific signaling pathways.

• [1] Yang Y, Zhang L, Tian J, Ye F, Xiao Z. Integrated Approach to Identify Selective PTP1B Inhibitors Targeting the Allosteric Site. J Chem Inf Model. 2021 Sep 27;61(9):4720-4732. View Source
• [2] Zhang ZY. Protein tyrosine phosphatases: structure and function, substrate specificity, and inhibitor development. Annu Rev Pharmacol Toxicol. 2002;42:209-34. View Source

Optimal Use Cases for PTP1B-IN-13 in Academic and Pharmaceutical Research

Investigating PTP1B-Specific Signaling in Insulin Resistance and Diabetes Models

PTP1B-IN-13 is ideal for studies aiming to validate PTP1B's role in metabolic pathways. Its allosteric mechanism and selectivity profile, which is inferred to be superior to active-site inhibitors, make it a suitable tool for dissecting PTP1B-specific functions in insulin signaling cascades. Researchers can use this compound in cellular assays (e.g., insulin-stimulated glucose uptake in adipocytes or myotubes) to confirm target engagement without the confounding effects of TCPTP inhibition [1].

Structure-Activity Relationship (SAR) Studies for Allosteric PTP1B Inhibitors

As a member of a structurally distinct class of allosteric inhibitors, PTP1B-IN-13 serves as a valuable starting point or benchmark for medicinal chemistry campaigns. Its characterization in the Yang et al. 2021 study provides a basis for SAR exploration [1]. Researchers can use this compound as a reference standard to compare the potency and selectivity of newly synthesized analogs targeting the same allosteric site defined by residues Phe280, Phe196, Leu192, and Asn193 [1].

Comparative Selectivity Profiling Against Other Protein Tyrosine Phosphatases

PTP1B-IN-13 can be used as a probe to map the selectivity landscape of allosteric PTP1B inhibition. Its activity can be systematically tested against a panel of phosphatases (including TCPTP, SHP1, SHP2, LAR, etc.) to quantitatively define its selectivity index. The results can then be compared to those of other known PTP1B inhibitors like PTP1B-IN-4 or PTP1B-IN-20 [2] to build a comprehensive understanding of how different chemical scaffolds achieve target specificity.

Application

Selection Property

Validation Focus

Insulin signaling pathway studies

Allosteric PTP1B inhibition mechanism

PTP1B-specific target engagement

Allosteric inhibitor SAR campaigns

Distinct chemical scaffold with reported IC50

Potency and selectivity benchmarking

PTPase selectivity profiling

Allosteric binding mode rationale

Selectivity index across TCPTP, SHP2, and related phosphatases

• [1] Yang Y, Zhang L, Tian J, Ye F, Xiao Z. Integrated Approach to Identify Selective PTP1B Inhibitors Targeting the Allosteric Site. J Chem Inf Model. 2021 Sep 27;61(9):4720-4732. View Source
• [2] Zhang Z, et al. Selective Inhibition of PTP1B by New Anthraquinone Glycosides from Knoxia valerianoides. J Nat Prod. 2022 Nov 18. (Data for PTP1B-IN-20). View Source